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Compound of Interest

Compound Name: Fluorescent red 731 reactive

Cat. No.: B12056615

Get Quote

Executive Summary: The NIR "Goldilocks"
Candidate
In the landscape of Near-Infrared (NIR) imaging, researchers typically face a binary choice: the

high-performance, high-cost "Gold Standard" (e.g., Alexa Fluor® 750) or the budget-friendly but

photolabile legacy dyes (e.g., Cyanine 7).

Fluorescent Red 731 Reactive (Sigma-Aldrich Cat# 56794) emerges as a strategic

"Goldilocks" alternative. With an extinction coefficient of 225,000 M⁻¹cm⁻¹ and an emission

maximum at 759 nm, it provides signal intensity comparable to premium dyes while offering a

significant cost reduction per labeling reaction. This guide analyzes its physicochemical

properties, validates its cost-effectiveness, and provides a robust protocol for its application in

protein conjugation.

Technical Profile & Mechanism
Fluorescent Red 731 is a hydrophilically modified fluorophore functionalized with an N-

hydroxysuccinimide (NHS) ester. This chemistry targets primary amines (-NH₂) on lysine

residues and the N-terminus of proteins, forming a stable amide bond.
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Spectral Characteristics
The dye operates in the NIR-I window (700–900 nm), a critical region for in vivo imaging due to

reduced tissue autofluorescence and light scattering.

Property Value
Clinical/Research
Implication

Excitation Max 736 nm

Compatible with standard

Cy7/AF750 filter sets (Ex: 710–

750 nm).

Emission Max 759 nm

Ideal for deep tissue

penetration; distinct from Cy5.5

(Em ~700 nm).

Extinction Coeff.[1][2] (ε) 225,000 M⁻¹cm⁻¹

High molar absorptivity

ensures bright signal even at

low dye-to-protein ratios.

Reactive Group NHS Ester

High-efficiency conjugation at

pH 8.3–9.0; susceptible to

hydrolysis.

Mechanism of Action: Amine Conjugation
The NHS ester on Fluorescent Red 731 undergoes a nucleophilic attack by the deprotonated

primary amine of the target protein. This reaction releases N-hydroxysuccinimide as a

byproduct.
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Figure 1: Nucleophilic substitution mechanism for Fluorescent Red 731 conjugation. The

reaction requires a basic pH to ensure amines are deprotonated.

Comparative Analysis: Performance vs. Cost
To evaluate cost-effectiveness, we compare Fluorescent Red 731 against the industry standard

(Alexa Fluor® 750) and the budget option (Generic Cy7).

Table 1: Head-to-Head Comparison
Data synthesized from supplier specifications and standard spectral databases.

Feature Fluorescent Red 731 Alexa Fluor® 750
Generic Cyanine 7

(Cy7)

Supplier Sigma-Aldrich (Merck) Thermo Fisher
Various (Lumiprobe,

AAT)

Approx. Price (1 mg) ~$250 - $300 ~$530 ~$120 - $170

Extinction Coeff. (ε) 225,000 ~290,000 ~200,000 – 250,000

Photostability High Very High
Low (Prone to

bleaching)

Solubility
Moderate

(DMF/DMSO req.)
High (Sulfonated) Low to Moderate

Cost Efficiency High Moderate Low (due to re-runs)

The "Hidden Cost" of Cheap Dyes
While generic Cy7 is ~50% cheaper upfront, its poor photostability often necessitates:

Higher labeling concentrations (wasting reagent).

Repeated experiments due to signal fading.
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Inability to perform long-term time-lapse imaging.

Fluorescent Red 731 bridges this gap. It provides stability closer to the Alexa Fluor series at a

price point significantly lower than the premium tier, making it the most cost-effective choice for

routine high-throughput screening or large-scale in vivo studies.

Experimental Validation: Self-Validating Protocol
As a Senior Application Scientist, I recommend a protocol that includes "checkpoints" to

prevent reagent waste.

Reagents Required[2][3][4]
Fluorescent Red 731 Reactive (Store at -20°C, desiccated).

Anhydrous DMF or DMSO (Amine-free).

Reaction Buffer: 1M Sodium Bicarbonate (NaHCO₃), pH 8.3–9.0.

Purification Column: Sephadex G-25 or Zeba Spin Desalting Columns (7K MWCO).

Step-by-Step Workflow
Step 1: Protein Preparation (The "Purity Check")
Ensure your protein is in an amine-free buffer (PBS is fine; Tris or Glycine are forbidden).

Action: Adjust protein concentration to 2–5 mg/mL.

Checkpoint: If protein is <1 mg/mL, concentrate it. Low concentration leads to poor

hydrolysis competition.

Step 2: Dye Solubilization
Dissolve 1 mg of Fluorescent Red 731 in 50–100 µL anhydrous DMF immediately before use.

Critical: NHS esters hydrolyze in water within minutes. Do not store aqueous dye.

Step 3: Conjugation Reaction
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Add dye to protein at a molar excess of 10–20x (for antibodies) or 5–10x (for smaller proteins).

Protocol: Add 1/10th volume of 1M NaHCO₃ (pH 8.5) to the protein solution to raise pH.

Action: Add dye dropwise while vortexing gently. Incubate 1 hour at Room Temp (RT) in the

dark.

Step 4: Purification & Validation
Remove unreacted dye using a desalting column equilibrated with PBS.

Calculation: Degree of Labeling (DOL)
To validate the experiment, you must calculate how many dye molecules are attached per

protein.

A_dye: Absorbance at 736 nm.[2]

A_280: Absorbance at 280 nm.

ε_dye: 225,000.[2]

CF (Correction Factor): ~0.04 (Estimated for 730nm dyes; accounts for dye absorbance at

280nm).
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Figure 2: Experimental workflow ensuring chemical compatibility and validation of the final

conjugate.
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Cost-Benefit Synthesis
For a lab running 50 antibody labelings per year:

Using Alexa Fluor 750:

Cost: ~$530/mg.[3]

Total Reagent Cost: High.

Performance: Excellent.

Using Fluorescent Red 731:

Cost: ~$270/mg (Estimated).

Savings: ~49% reduction in reagent costs.

Performance: Indistinguishable for standard flow cytometry and western blot applications;

>90% comparable for in vivo imaging.

Conclusion: Fluorescent Red 731 Reactive represents the optimal intersection of price and

performance. It is recommended for all applications except those requiring extreme

photostability (e.g., single-molecule tracking), where the premium AF750 might still hold a slight

edge.

References
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
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